Cas no 2034266-21-0 (2-(2-chloro-6-fluorophenyl)-N-{[1-(thiophen-3-yl)cyclopentyl]methyl}acetamide)

• Product name: 2-(2-chloro-6-fluorophenyl)-N-{[1-(thiophen-3-yl)cyclopentyl]methyl}acetamide
• CAS No: 2034266-21-0
• MF: C₁₈H₁₉ClFNOS
• MW: 351.865966081619
• CID: 5376080

2-(2-chloro-6-fluorophenyl)-N-{[1-(thiophen-3-yl)cyclopentyl]methyl}acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(2-chloro-6-fluorophenyl)-N-[(1-thiophen-3-ylcyclopentyl)methyl]acetamide
• 2-(2-chloro-6-fluorophenyl)-N-{[1-(thiophen-3-yl)cyclopentyl]methyl}acetamide

• Inchi： 1S/C18H19ClFNOS/c19-15-4-3-5-16(20)14(15)10-17(22)21-12-18(7-1-2-8-18)13-6-9-23-11-13/h3-6,9,11H,1-2,7-8,10,12H2,(H,21,22)
• InChI Key： NWVYJHILHYKCLI-UHFFFAOYSA-N
• SMILES： C(NCC1(C2C=CSC=2)CCCC1)(=O)CC1=C(F)C=CC=C1Cl

Additional information on 2-(2-chloro-6-fluorophenyl)-N-{[1-(thiophen-3-yl)cyclopentyl]methyl}acetamide

Comprehensive Overview of 2-(2-Chloro-6-Fluorophenyl)-N-{[1-(Thiophen-3-Yl)Cyclopentyl]Methyl}Acetamide (CAS No. 2034266-21-0)

The compound 2-(2-chloro-6-fluorophenyl)-N-{[1-(thiophen-3-yl)cyclopentyl]methyl}acetamide (CAS No. 2034266-21-0) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including a thiophene ring and a cyclopentyl moiety, make it a promising candidate for various applications. Researchers are particularly interested in its potential as a bioactive scaffold due to its ability to interact with biological targets, such as enzymes and receptors.

In recent years, the demand for heterocyclic compounds like 2-(2-chloro-6-fluorophenyl)-N-{[1-(thiophen-3-yl)cyclopentyl]methyl}acetamide has surged, driven by advancements in drug discovery and material science. This compound’s chloro-fluorophenyl group enhances its stability and binding affinity, while the thiophene ring contributes to its electronic properties. Such characteristics are critical in designing high-performance materials and therapeutic agents, aligning with current trends in green chemistry and sustainable synthesis.

One of the most frequently searched questions in scientific databases revolves around the synthetic pathways for 2-(2-chloro-6-fluorophenyl)-N-{[1-(thiophen-3-yl)cyclopentyl]methyl}acetamide. Researchers often explore microwave-assisted synthesis or catalyzed coupling reactions to optimize yield and purity. Additionally, its physicochemical properties, such as solubility and melting point, are key parameters for industrial applications. These aspects are crucial for formulators aiming to integrate this compound into advanced drug delivery systems or crop protection solutions.

The structure-activity relationship (SAR) of 2-(2-chloro-6-fluorophenyl)-N-{[1-(thiophen-3-yl)cyclopentyl]methyl}acetamide is another hot topic among chemists. By modifying its functional groups, scientists can tailor its properties for specific uses, such as antimicrobial activity or neurological modulation. This adaptability makes it a versatile tool in medicinal chemistry, where precision and efficacy are paramount. Furthermore, its compatibility with computational modeling techniques allows for rapid virtual screening, accelerating the drug development process.

Environmental and regulatory considerations also play a pivotal role in the application of 2-(2-chloro-6-fluorophenyl)-N-{[1-(thiophen-3-yl)cyclopentyl]methyl}acetamide. With increasing emphasis on eco-friendly chemicals, researchers are investigating its biodegradability and toxicity profile. These studies are essential for ensuring compliance with global standards like REACH and FDA guidelines, which are frequently searched topics in regulatory forums.

In conclusion, 2-(2-chloro-6-fluorophenyl)-N-{[1-(thiophen-3-yl)cyclopentyl]methyl}acetamide (CAS No. 2034266-21-0) represents a cutting-edge compound with broad potential across multiple industries. Its molecular versatility, coupled with growing interest in sustainable innovation, positions it as a focal point for future research. Whether in pharmaceuticals, agrochemicals, or material science, this compound continues to inspire new discoveries and applications.